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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065

CAS Number: 6290-05-7 Molecular Formula: CsH1sNOa4 Molecular Weight: 189.21 g/mol

This technical guide provides an in-depth overview of Diethyl iminodiacetate, a versatile
diester compound with significant applications in organic synthesis and pharmaceutical
development. It serves as a crucial intermediate, particularly in the synthesis of chelating
agents used in radiopharmaceuticals. This document outlines its chemical and physical
properties, synthesis protocols, key applications, and safety information, tailored for
researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties

Diethyl iminodiacetate is typically a colorless to pale yellow liquid under standard conditions.
[1] It is characterized by the presence of a central secondary amine flanked by two ethyl ester
groups. This structure imparts a moderate solubility in water and good solubility in polar organic
solvents.[1][2]

Table 1: Physicochemical Data for Diethyl Iminodiacetate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1360065?utm_src=pdf-interest
https://www.benchchem.com/product/b1360065?utm_src=pdf-body
https://www.benchchem.com/product/b1360065?utm_src=pdf-body
https://www.droracle.ai/articles/611149/what-is-injected-during-a-hepatobiliary-iminodiacetic-acid-hida
https://www.droracle.ai/articles/611149/what-is-injected-during-a-hepatobiliary-iminodiacetic-acid-hida
https://pmc.ncbi.nlm.nih.gov/articles/PMC5466541/
https://www.benchchem.com/product/b1360065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Appearance Colorless to pale yellow liquid [11[3]

Boiling Point 208 °C (lit.) [2][4]

Density 1.056 g/mL at 25 °C (lit.) [2][4]
Refractive Index (n20/D) 1.435 (lit.) [2][4]

Flash Point 113 °C (235.4 °F) - closed cup [4]

Water Solubility Moderately soluble [2][5]

PKA 4.92 +0.20 (Predicted) [2]

Synthesis of Diethyl Iminodiacetate

The synthesis of Diethyl iminodiacetate is most commonly achieved through the esterification
of iminodiacetic acid with ethanol. A prevalent method involves the use of thionyl chloride as a
catalyst.[6]

Experimental Protocol: Synthesis via Fischer
Esterification

Objective: To synthesize Diethyl iminodiacetate from iminodiacetic acid and ethanol.

Materials:

Iminodiacetic acid

Ethanol, absolute

Thionyl chloride (SOCI2)

Saturated sodium bicarbonate solution

Ethyl acetate

Brine (saturated NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Reaction flask with reflux condenser and dropping funnel

e Stirring apparatus

e Ice bath

e Heating mantle

e Rotary evaporator

e Separatory funnel

« Distillation apparatus

Procedure:

o Reaction Setup: In a reaction flask equipped with a reflux condenser, dropping funnel, and
magnetic stirrer, cool absolute ethanol in an ice bath to 0°C.[6]

» Addition of Thionyl Chloride: While stirring, slowly add thionyl chloride dropwise to the cooled
ethanol. Maintain the temperature at 0°C during the addition. After the addition is complete,
allow the mixture to warm to room temperature over approximately 30 minutes.[6]

» Addition of Iminodiacetic Acid: Add iminodiacetic acid to the reaction mixture.[6]

o Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., overnight) to
ensure complete esterification.[6]

¢ Quenching: After the reaction is complete, cool the mixture to room temperature. Carefully
guench the reaction by the slow addition of a saturated sodium bicarbonate solution until the
pH is neutral. This step will neutralize the excess acid and should be performed with caution
due to gas evolution.[6]

o Extraction: Remove the bulk of the ethanol under reduced pressure using a rotary
evaporator. Extract the aqueous residue with ethyl acetate (e.g., 3 x 20 mL).[6]
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» Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic
layer over anhydrous magnesium sulfate or sodium sulfate.[6]

« Purification: Filter to remove the drying agent. Concentrate the filtrate under reduced

pressure to remove the ethyl acetate. Purify the resulting crude Diethyl iminodiacetate by
vacuum distillation.[6]
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Reactants

Iminodiacetic_Acid Ethanol Thionyl Chloride (Catalyst)

Reaction Process

Diethyl Iminodiacetate
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Reactants

Diethyl Iminodiacetate 2-chloro-N-(2,6-dimethylphenyl)acetamide Base (e.g., Na2CO3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethyl Iminodiacetate: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1360065#diethyl-iminodiacetate-cas-
number-6290-05-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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